Cas no 41242-31-3 (N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide)

• Product Name: N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide
• CAS No: 41242-31-3
• MF: C₂₀H₁₄ClNO₂
• MW: 335.783664226532
• CID: 2634857
• PubChem ID: 218726
• Update Time: 2025-05-25

N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoylphenyl)-3-chlorobenzamide
• N-(2-BENZOYLPHENYL)-3-CHLOROBENZENECARBOXAMIDE
• A1-05903
• Benzamide, N-(2-benzoylphenyl)-3-chloro-
• 41242-31-3
• DTXCID20116657
• AKOS005085821
• DTXSID10194166
• Oprea1_864838
• MFCD00974213
• (Chloro-3 benzamido)-2 benzophenone [French]
• (Chloro-3 benzamido)-2 benzophenone
• 2M-926
• N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide

• Inchi： 1S/C20H14ClNO2/c21-16-10-6-9-15(13-16)20(24)22-18-12-5-4-11-17(18)19(23)14-7-2-1-3-8-14/h1-13H,(H,22,24)
• InChI Key： VFMZOWHFOARGLN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=CC=CC=C1C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 335.0713064Da
• Monoisotopic Mass: 335.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 46.2Ų

Additional information on N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide

N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide: A Comprehensive Overview

N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide, identified by the CAS registry number 41242-31-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating biological pathways, making it a subject of extensive research.

The molecular structure of N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide comprises a benzene ring substituted with a benzoyl group at the 2-position and a chloro group at the 3-position. The carboxamide functional group further enhances its chemical reactivity and biological activity. This compound exhibits a melting point of approximately 180°C and is sparingly soluble in water, with higher solubility in organic solvents such as dichloromethane and ethyl acetate.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide. Researchers have optimized reaction conditions to improve yield and purity, employing techniques such as Friedel-Crafts acylation and subsequent amide formation. These methods not only ensure scalability but also pave the way for large-scale production, which is crucial for its potential commercial applications.

In terms of pharmacological activity, N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide has demonstrated promising results in preclinical studies. It has been shown to exhibit anti-inflammatory properties by inhibiting cyclooxygenase enzymes, which are key players in inflammation. Additionally, recent studies have explored its potential as an anticancer agent, where it has been found to induce apoptosis in various cancer cell lines. These findings underscore its potential as a lead compound for drug development.

The compound's stability under physiological conditions further enhances its suitability for therapeutic applications. Studies conducted under simulated gastrointestinal conditions have revealed that N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide maintains its integrity, ensuring effective absorption and bioavailability. This characteristic is critical for oral drug delivery systems.

Beyond pharmacology, N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide has found applications in material science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs), where its electronic properties contribute to enhanced device performance.

In conclusion, N-(2-Benzoylphenyl)-3-chlorobenzenecarboxamide (CAS No. 41242-31-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.